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Compound of Interest

Compound Name: 2-(5-Bromopyridin-2-yl)propan-2-ol

Cat. No.: B1339358

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of 2-(5-
Bromopyridin-2-yl)propan-2-ol, a substituted pyridine derivative of interest in medicinal
chemistry and organic synthesis. The primary synthetic route detailed is the Grignard reaction,
a robust and well-established method for forming carbon-carbon bonds.

Synthesis Overview

The synthesis of 2-(5-Bromopyridin-2-yl)propan-2-ol is most effectively achieved through a
Grignard reaction. The process commences with the preparation of the requisite starting
material, 2,5-dibromopyridine. Subsequently, a regioselective bromine-magnesium exchange is
performed at the 2-position of the pyridine ring to form the Grignard reagent. This intermediate
is then reacted with acetone, followed by an aqueous workup, to yield the target tertiary
alcohol.

Reaction Scheme:

Physicochemical & Quantitative Data

The following tables summarize the key properties of the final product and the reagents
involved in its synthesis.

Table 1: Properties of 2-(5-Bromopyridin-2-yl)propan-2-ol
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Property Value

CAS Number 290307-40-3
Molecular Formula CsH10BrNO
Molecular Weight 216.08 g/mol
Purity Typically 297%

Table 2: Reagents for Synthesis

Molecular Weight (

Reagent Molecular Formula Role
g/mol )
2,5-Dibromopyridine CsHsBrzN 236.89 Starting Material
Isopropylmagnesium Grignard Reagent
P -py J CsH7CIMg 102.85 J I

Chloride Precursor
Acetone C3HeO 58.08 Electrophile
Tetrahydrofuran (THF)  CaHsO 72.11 Solvent
Saturated NH4Cl _

) NHaCl 53.49 Quenching Agent
solution
Ethyl Acetate CaHsO2 88.11 Extraction Solvent
Anhydrous NazS0a4 Naz2S0a4 142.04 Drying Agent

Detailed Experimental Protocol

This protocol is based on established procedures for Grignard reactions with substituted
pyridines, particularly adapting methodologies from related syntheses.[1]

Materials:
e 2,5-Dibromopyridine

 |Isopropylmagnesium chloride solution (e.g., 2.0 M in THF)
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Anhydrous Acetone

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Ethyl acetate

Anhydrous sodium sulfate (Na2S0a)

Round-bottom flask, dropping funnel, magnetic stirrer, and other standard glassware

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

e Reaction Setup: A dry three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, a dropping funnel, and a nitrogen/argon inlet is assembled. The glassware
should be flame-dried or oven-dried before use to ensure anhydrous conditions.

Initial Charge: The flask is charged with 2,5-dibromopyridine (1.0 eq). Anhydrous THF is
added to dissolve the starting material completely.

Grignard Formation: The solution is cooled to a temperature between 0°C and -10°C using
an ice-salt or dry ice/acetone bath. Isopropylmagnesium chloride solution (1.0-1.2 eq) is
added dropwise from the dropping funnel over a period of 30-60 minutes, ensuring the
internal temperature does not exceed -5°C. The reaction mixture is then stirred at this
temperature for 1-2 hours to ensure the complete formation of the Grignard reagent, (5-
bromopyridin-2-yl)magnesium chloride.[1]

Reaction with Acetone: Anhydrous acetone (1.2-1.5 eq), dissolved in a small amount of
anhydrous THF, is added dropwise to the reaction mixture at -10°C to 0°C. A slight exotherm
may be observed.

Warming and Stirring: After the addition of acetone is complete, the reaction mixture is
allowed to slowly warm to room temperature and is stirred for an additional 2-4 hours, or until
TLC/LC-MS analysis indicates the consumption of the Grignard intermediate.
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e Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated
agueous solution of ammonium chloride at 0°C to decompose any unreacted Grignard
reagent and the magnesium alkoxide product.

o Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is
extracted three times with ethyl acetate.

e Washing and Drying: The combined organic layers are washed with brine, dried over
anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using
a rotary evaporator.

 Purification: The crude residue is purified by column chromatography on silica gel, typically
using a gradient of hexane and ethyl acetate as the eluent, to afford 2-(5-Bromopyridin-2-
yl)propan-2-ol as the final product.

Mandatory Visualizations
Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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